Cas no 702-30-7 (Cyclopropanecarboxylic acid, 2-(1-oxopropyl)-, methyl ester (9CI))

• Product Name: Cyclopropanecarboxylic acid, 2-(1-oxopropyl)-, methyl ester (9CI)
• CAS No: 702-30-7
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 561949
• Update Time: 2024-03-05

Cyclopropanecarboxylic acid, 2-(1-oxopropyl)-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(1-oxopropyl)-, methyl ester (9CI)
• Cyclopropanecarboxylic acid, 2-acetyl-, ethyl ester

• Inchi： 1S/C8H12O3/c1-3-11-8(10)7-4-6(7)5(2)9/h6-7H,3-4H2,1-2H3
• InChI Key： JWHOQERPMUIEOY-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)CC1C(C)=O

Computed Properties

• Exact Mass: 156.07866
• Monoisotopic Mass: 156.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Density: 1.126±0.06 g/cm3(Predicted)
• Boiling Point: 210.5±33.0 °C(Predicted)
• PSA: 43.37
• LogP: 0.77460